Cas no 3153-32-0 (tert-butyl 4-chlorobutanoate)

• Product name: tert-butyl 4-chlorobutanoate
• CAS No: 3153-32-0
• MF: C₈H₁₅O₂Cl
• MW: 178.6565
• MDL: MFCD01569943
• CID: 315691
• PubChem ID: 527695

tert-butyl 4-chlorobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-chloro-, 1,1-dimethylethyl ester
• 4-CHLOROBUTYRIC ACID TERT-BUTYL ESTER
• tert-butyl 4-chlorobutanoate
• 4-chloro-butanoic acid tert-butyl ester
• 4-chloro-butyric acid tert-butyl ester
• AC1LB1ZJ
• AG-F-05179
• Butanoic acid, 4-chloro, 1,1-dimethylethyl ester
• CTK4G7300
• KB-260717
• t-butyl 4-chloro butanoate
• tert.-butyl 4-chlorobutanoate
• tert-butyl 4-chlorobutyrate
• EN300-128977
• 3153-32-0
• tert-butyl4-chlorobutanoate
• DTXSID20185429
• D83903
• AS-77599
• Butanoic acid, 4-chloro-,1,1-dimethylethyl ester;Butanoic acid, 4-chloro,1,1-dimethylethyl ester
• SY149264
• MFCD01569943
• AKOS014313500
• t-butyl-4-chlorobutyrate
• CS-0078972
• Butanoic acid, 4-chloro-, 1,1-dimethylethyl ester
• BCP31209
• t-butyl 4-chlorobutyrate
• SCHEMBL417782

• MDL： MFCD01569943
• Inchi： InChI=1S/C8H15ClO2/c1-8(2,3)11-7(10)5-4-6-9/h4-6H2,1-3H3
• InChI Key： CRSVVUBCNZULGK-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)CCCCl

Computed Properties

• Exact Mass: 178.07615
• Monoisotopic Mass: 178.076057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2

Experimental Properties

• Density: 1.017
• Boiling Point: 206°Cat760mmHg
• Flash Point: 81.2°C
• Refractive Index: 1.433
• PSA: 26.3